4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C28H36N4O7S/c1-6-36-23-14-21(15-24(37-7-2)25(23)38-8-3)27-30-31-28(39-27)29-26(33)20-9-11-22(12-10-20)40(34,35)32-16-18(4)13-19(5)17-32/h9-12,14-15,18-19H,6-8,13,16-17H2,1-5H3,(H,29,31,33)
• InChI Key: LVCMYRNJIUWTQS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C2=NN=C(O2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(CC(C4)C)C
• Molecular Formula: C28H36N4O7S
• Molecular Weight: 572.7 g/mol

Description

4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C28H36N4O7S and its molecular weight is 572.68. The purity is usually 95%.
BenchChem offers high-quality 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3,5-dimethylpiperidin-1-yl)sulfonyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Biological Studies

Research on derivatives of 1,3,4-oxadiazole, such as the synthesis, crystal structure, Hirshfeld surfaces analysis, and in vitro biological activities (antioxidant and antibacterial) against Staphylococcus aureus, has been reported. These studies contribute to our understanding of the structural characteristics and potential biological applications of these compounds (Subbulakshmi N. Karanth et al., 2019).

Synthesis and Characterization

The synthesis and characterization of novel compounds with potential as chemokine receptor antagonists, highlighting the diversity of applications for sulfonamide and oxadiazole derivatives in therapeutic agent development, have been explored (Yang Hong et al., 2015).

Molecular Docking and DFT Calculations

Studies involving the chemical reactivity, synthesis of novel derivatives, in vitro antitumor activity, and molecular docking to explore interactions with biological targets illustrate the potential of these compounds in pharmaceutical applications (Asmaa M. Fahim & Mona A. Shalaby, 2019).

Materials Science Applications

Research into wholly para-oriented aromatic polyamide-hydrazides containing sulfone-ether linkages has been conducted, showing the relevance of these compounds in developing advanced materials with specific mechanical and chemical properties (Nadia A. Mohamed & M. Fahmy, 2009).

Anticancer and Antimicrobial Activities

The development and evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have shown promise in anticancer activity against various cancer cell lines, illustrating the potential of these compounds in medicinal chemistry and oncology research (B. Ravinaik et al., 2021).